Welcome to BenchChem Online Store!
Français
List
Bench Chemicals
molecular formula C10H15NO2 B3061037 4(1H)-Pyridinone, 1-butyl-3-hydroxy-2-methyl- CAS No. 30652-15-4

4(1H)-Pyridinone, 1-butyl-3-hydroxy-2-methyl-

Cat. No. B3061037
CAS RN: 30652-15-4
M. Wt: 181.23 g/mol
InChI Key: YYJBZFVEZYRNEW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US06294152B1

Procedure details

A reaction analogous to that used for the synthesis of 3-hydroxy-1,2-dimethyl-4-pyridinone was employed, starting with butylamine (5.3 g). No precipitate was observed after concentration. Recrystallization from ethanol and diethyl ether resulted in a white powder (4.5 g). Proton NMR (D20): 7.84 (d, 1H), 6.80 (d, 1H), 4.15 (q, 2H), 2.39 (s, 3H), 1.61 (m, 2H), 1.16 (m, 2H), 0.72 (t, 3H).
Name
3-hydroxy-1,2-dimethyl-4-pyridinone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
butylamine
Quantity
5.3 g
Type
reactant
Reaction Step Two
Name
powder

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[C:7](=[O:8])[CH:6]=[CH:5][N:4]([CH3:9])[C:3]=1[CH3:10].[CH2:11](N)[CH2:12][CH2:13]C>>[CH2:9]([N:4]1[CH:5]=[CH:6][C:7](=[O:8])[C:2]([OH:1])=[C:3]1[CH3:10])[CH2:11][CH2:12][CH3:13]

Inputs

Step One
Name
3-hydroxy-1,2-dimethyl-4-pyridinone
Quantity
0 (± 1) mol
Type
reactant
Smiles
OC1=C(N(C=CC1=O)C)C
Step Two
Name
butylamine
Quantity
5.3 g
Type
reactant
Smiles
C(CCC)N

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
A reaction analogous to
CONCENTRATION
Type
CONCENTRATION
Details
after concentration
CUSTOM
Type
CUSTOM
Details
Recrystallization from ethanol and diethyl ether

Outcomes

Product
Name
powder
Type
product
Smiles
C(CCC)N1C(=C(C(C=C1)=O)O)C
Measurements
Type Value Analysis
AMOUNT: MASS 4.5 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.